Cas no 2098105-44-1 (2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine)

• Product Name: 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine
• CAS No: 2098105-44-1
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 5728764
• PubChem ID: 121208234
• Update Time: 2025-06-30

2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine
• AKOS026717537
• F2147-5000
• 2098105-44-1
• Cyclopropanepropanamine, β-(2,2,2-trifluoroethyl)-
• 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine

• Inchi： 1S/C8H14F3N/c9-8(10,11)4-7(5-12)3-6-1-2-6/h6-7H,1-5,12H2
• InChI Key： WCUFVONTVNZFKT-UHFFFAOYSA-N
• SMILES： FC(CC(CN)CC1CC1)(F)F

Computed Properties

• Exact Mass: 181.10783394g/mol
• Monoisotopic Mass: 181.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 170.4±40.0 °C(Predicted)
• pka: 9.65±0.10(Predicted)

Additional information on 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine

Professional Introduction to Compound with CAS No. 2098105-44-1 and Product Name: 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine

The compound identified by the CAS number 2098105-44-1 and the product name 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the design of novel therapeutic agents. The unique structural features of this molecule, including its cyclopropylmethyl substituent and the presence of three fluorine atoms at the 4,4,4-trifluorobutyl position, contribute to its distinctive chemical properties and biological activities.

Recent research in the domain of medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing drug efficacy and bioavailability. The introduction of fluorine atoms into molecular structures often leads to improved metabolic stability, increased lipophilicity, and enhanced binding affinity to biological targets. In the case of 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine, these structural elements are strategically positioned to optimize its interaction with potential therapeutic targets. The cyclopropylmethyl group provides a rigid framework that can stabilize the conformation of the molecule, while the fluorine atoms contribute to its overall pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential application in the development of new treatments for various diseases. For instance, studies have demonstrated that molecules with similar structural motifs can exhibit inhibitory effects on enzymes involved in inflammatory pathways. The 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine structure may serve as a valuable scaffold for designing inhibitors targeting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are implicated in conditions like arthritis and other inflammatory disorders. The presence of fluorine atoms is particularly noteworthy, as it has been shown to enhance the binding affinity of such inhibitors to their respective targets.

Moreover, the compound's unique chemical properties make it an attractive candidate for further exploration in drug design. The trifluoromethyl group at the 4-position not only contributes to metabolic stability but also influences the electronic distribution within the molecule. This can lead to altered reactivity patterns and improved interactions with biological receptors. Researchers have leveraged similar structural features in developing drugs that exhibit higher selectivity and lower toxicity compared to their non-fluorinated counterparts. The combination of a cyclopropylmethyl group and multiple fluorine atoms in 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine suggests that it may possess a favorable balance between potency and selectivity.

In recent years, computational methods have played an increasingly important role in understanding the behavior of complex molecules like this one. Advanced computational techniques, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate how structural modifications affect biological activity. These studies have provided insights into how the cyclopropylmethyl group influences conformational flexibility and how fluorine atoms modulate electronic properties. Such knowledge is crucial for optimizing drug candidates during the early stages of development.

The potential applications of 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine extend beyond inflammation-related diseases. Emerging research suggests that this compound may also have utility in addressing neurological disorders. The ability of fluorinated compounds to cross the blood-brain barrier has opened new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The structural features of this molecule could be exploited to develop neuroprotective agents or enhancers for existing therapies. Additionally, its potential role as a precursor for more complex derivatives cannot be overlooked.

From a synthetic chemistry perspective, 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine represents an interesting challenge due to its complex architecture. The synthesis requires careful consideration of reaction pathways to ensure high yield and purity while minimizing unwanted side products. Recent advances in synthetic methodologies have enabled chemists to construct such molecules with greater precision than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been particularly valuable in introducing fluorine atoms into target structures efficiently.

The pharmacological evaluation of this compound is ongoing but has already yielded promising results. Initial studies indicate that it exhibits moderate activity against certain enzymatic targets without significant off-target effects. This aligns with current trends in drug development where selectivity is paramount for minimizing adverse effects. Further investigation into its mechanism of action will provide deeper insights into how it interacts with biological systems at a molecular level.

The future prospects for 2-(Cyclopropylmethyl)-4,4,4-trifluorobutan-1-amine are vast given its unique combination of structural features and potential biological activities. As research continues to uncover new therapeutic applications for fluorinated compounds like this one，its significance in medicinal chemistry is likely to grow even further。Collaborative efforts between synthetic chemists，biologists，and pharmacologists will be essential for realizing its full potential as a lead compound or building block for future therapies。